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Compound of Interest

Compound Name: PNU-101603

Cat. No.: B2534268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PNU-101603 is the active sulfoxide metabolite of Sutezolid (PNU-100480), an oxazolidinone

antibiotic.[1] Oxazolidinones represent a critical class of antibiotics that inhibit bacterial protein

synthesis, making them effective against a range of pathogenic bacteria, most notably

multidrug-resistant strains.[2] PNU-101603, in conjunction with its parent compound, has

demonstrated significant activity, particularly against Mycobacterium tuberculosis.[1][2] These

application notes provide detailed protocols for determining the Minimum Inhibitory

Concentration (MIC) of PNU-101603, primarily focusing on M. tuberculosis, and offer insights

into its mechanism of action.

Mechanism of Action
PNU-101603 is a member of the oxazolidinone class of antibiotics, which act by inhibiting the

initiation of protein synthesis in bacteria. This is achieved through binding to the 50S ribosomal

subunit at the peptidyl transferase center (PTC). This binding event interferes with the proper

positioning of the initiator tRNA (fMet-tRNA), preventing the formation of the initiation complex,

which is a critical step in protein synthesis. This unique mechanism of action means there is no

cross-resistance with other classes of protein synthesis inhibitors.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b2534268?utm_src=pdf-interest
https://www.benchchem.com/product/b2534268?utm_src=pdf-body
https://journalwjbphs.com/sites/default/files/fulltext_pdf/WJBPHS-2025-0769.pdf
https://journalwjbphs.com/content/sutezolid-promising-next-generation-tuberculosis-agent
https://www.benchchem.com/product/b2534268?utm_src=pdf-body
https://journalwjbphs.com/sites/default/files/fulltext_pdf/WJBPHS-2025-0769.pdf
https://journalwjbphs.com/content/sutezolid-promising-next-generation-tuberculosis-agent
https://www.benchchem.com/product/b2534268?utm_src=pdf-body
https://www.benchchem.com/product/b2534268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2534268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


30S Subunit

Formation of
Initiation Complex

50S Subunit

Inhibition

mRNA
binds

Initiator tRNA (fMet-tRNA)

binds

PNU-101603

binds to
23S rRNA

Protein Synthesisleads to Bacterial Growth

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2534268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare PNU-101603
Stock Solution (10 mg/mL in DMSO)

Prepare M. tuberculosis
Inoculum (1:100 dilution of positive MGIT)

Perform Serial Dilutions of PNU-101603
in 96-well plate (4.0 to 0.062 µg/mL)

Inoculate Wells with
Bacterial Suspension

Prepare Growth and
Sterility Controls

Incubate Plate at 37°C

Read Results when
Growth Control is Positive

Determine MIC
(Lowest concentration with no growth)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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